![molecular formula C11H24Cl2N2 B2394260 [2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride CAS No. 2137785-62-5](/img/structure/B2394260.png)
[2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride
Description
“[2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride” is a chemical compound with the CAS Number: 2137785-62-5 . It has a molecular weight of 255.23 . The IUPAC name for this compound is (2-(pyrrolidin-1-yl)cyclohexyl)methanamine dihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H22N2.2ClH/c12-9-10-5-1-2-6-11(10)13-7-3-4-8-13;;/h10-11H,1-9,12H2;2*1H . This indicates that the compound consists of a cyclohexyl group and a pyrrolidin-1-yl group attached to a methanamine group, along with two chloride ions.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Unfortunately, other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.Safety And Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to prevent exposure and actions to take in case of exposure .
properties
IUPAC Name |
(2-pyrrolidin-1-ylcyclohexyl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2.2ClH/c12-9-10-5-1-2-6-11(10)13-7-3-4-8-13;;/h10-11H,1-9,12H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPKJUZRKINILFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CN)N2CCCC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(Pyrrolidin-1-yl)cyclohexyl]methanamine dihydrochloride | |
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